2-(1H-pyrazol-3-yl)piperidine
Overview
Description
“2-(1H-pyrazol-3-yl)piperidine” is a chemical compound with the molecular formula C8H13N3. It has a molecular weight of 151.21 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H13N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h4,6-7,9H,1-3,5H2,(H,10,11) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 151.21 .Scientific Research Applications
Structure-Activity Relationships of Pyrazole Derivatives
Pyrazole derivatives, including compounds with the 2-(1H-pyrazol-3-yl)piperidine structure, have been analyzed for their role as cannabinoid receptor antagonists. These compounds have been pivotal in characterizing cannabinoid receptor binding sites and have potential therapeutic applications for antagonizing harmful side effects of cannabinoids and cannabimimetic agents. Structural requirements for potent and selective brain cannabinoid CB1 receptor antagonistic activity have been identified, including specific substituents on the pyrazole ring that enhance potency and selectivity (Lan et al., 1999).
Molecular Interaction with CB1 Cannabinoid Receptor
Further studies on the molecular interactions of this compound derivatives with the CB1 cannabinoid receptor have provided insights into the conformational preferences of these compounds and their binding affinities. These investigations have helped in the development of pharmacophore models for CB1 receptor ligands, offering a foundation for designing new compounds with specific cannabinoid receptor affinities (Shim et al., 2002).
Coordination Chemistry and Luminescent Properties
Derivatives of this compound have been used as ligands in coordination chemistry, showing unique properties and applications. These compounds have been incorporated into luminescent lanthanide compounds for biological sensing and iron complexes showing unusual thermal and photochemical spin-state transitions, highlighting their versatility and potential in creating functional materials for various applications (Halcrow, 2005).
Therapeutic Applications in Alzheimer's Disease
A new class of selective and potent acetylcholinesterase (AChE) inhibitors and amyloid β aggregation inhibitors based on the 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide framework has been described. These compounds have shown excellent anti-AChE activity and potential in inhibiting self-induced β-amyloid (Aβ) aggregation, suggesting their utility in therapeutic approaches for Alzheimer's disease (Umar et al., 2019).
Safety and Hazards
The compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
Pyrazole and its derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities . This has led to the attraction of many researchers to study its skeleton chemically and biologically . Therefore, future research directions may include the exploration of new synthesis methods and the investigation of its pharmacological properties.
Mechanism of Action
Target of Action
The primary target of 2-(1H-pyrazol-3-yl)piperidine is the protein serine/threonine-protein kinase B-raf . This protein plays a crucial role in regulating cell growth by transmitting signals from the cell membrane to the nucleus.
Mode of Action
It is believed to interact with its target through strong h-bonding interactions between the nh moiety of the compound and the residual amino acids in the active site of the enzyme .
Pharmacokinetics
Its molecular weight of 18767 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
Compounds with similar structures have shown cytotoxic efficiency, suggesting that this compound may also have potential anticancer properties .
Action Environment
The action of this compound can be influenced by environmental factors such as pH. For instance, bis-cyclometallated Ir(iii) complexes containing 2-(1H-pyrazol-3-yl)pyridine ligands have been found to exhibit changes in emission intensities with changes in pH .
Biochemical Analysis
Biochemical Properties
It is known that pyrazole derivatives can interact with various enzymes and proteins
Molecular Mechanism
The molecular mechanism of action of 2-(1H-pyrazol-3-yl)piperidine is not well-established. It is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
2-(1H-pyrazol-5-yl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h4,6-7,9H,1-3,5H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNOYHGAZDBVHEM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2=CC=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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